6-oxo-N-(1,3-thiazol-2-yl)-1H-pyridazine-3-carboxamide

• IUPAC Name: 6-oxo-N-(1,3-thiazol-2-yl)-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C8H6N4O2S/c13-6-2-1-5(11-12-6)7(14)10-8-9-3-4-15-8/h1-4H,(H,12,13)(H,9,10,14)
• InChI Key: JIQGZPAMBWNMNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NN=C1C(=O)NC2=NC=CS2
• Molecular Formula: C8H6N4O2S
• Molecular Weight: 222.23 g/mol

Description

6-oxo-N-(1,3-thiazol-2-yl)-1H-pyridazine-3-carboxamide, also known as PTEN inhibitor compound 2, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurological disorders.

Scientific Research Applications

Synthesis and Heterocyclic Chemistry

The synthesis of heterocyclic compounds, similar in structure to 6-oxo-N-(1,3-thiazol-2-yl)-1H-pyridazine-3-carboxamide, has been a subject of interest due to their potential applications in medicinal chemistry and materials science. Kappe and Roschger (1989) explored reactions of Biginelli compounds, which include the synthesis of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines, showcasing the versatility of heterocyclic chemistry in producing compounds with potential biological and chemical applications (Kappe & Roschger, 1989).

Biological and Antimicrobial Activity

The study of novel arylazothiazole disperse dyes containing selenium, as detailed by Khalifa et al. (2015), demonstrates the biological activity of heterocyclic compounds. These compounds exhibited antioxidant, antitumor, and antimicrobial activities, suggesting the broader potential of heterocyclic structures for developing bioactive materials (Khalifa et al., 2015).

Photophysical Properties

Shibahara et al. (2006) focused on the synthesis of 2-azaindolizines, showing the process for creating fluorescent compounds via transition-metal-catalyzed cross-coupling reactions. This research points to the potential of using heterocyclic compounds in the development of fluorescent materials for various applications (Shibahara et al., 2006).

Antitumor Activity

The synthesis and in-vitro antitumor activity of heterodiazole analogues, as studied by Taher et al. (2012), highlights the potential of heterocyclic compounds in cancer therapy. Compounds exhibiting significant anticancer activity against various cancer cell lines underscore the importance of heterocyclic chemistry in medicinal research (Taher et al., 2012).

Antimycobacterial Activity

Research by Gezginci et al. (1998) on pyridines and pyrazines as carboxylic acid isosteres tested against Mycobacterium tuberculosis presents another dimension of heterocyclic compounds' applications. The study showcases the antimycobacterial potential, offering pathways for developing new treatments for tuberculosis (Gezginci et al., 1998).